Cas no 65141-61-9 (3-(2-Ethoxyphenyl)-2-sulfanyl-3,4-dihydroquinazolin-4-one)

3-(2-Ethoxyphenyl)-2-sulfanyl-3,4-dihydroquinazolin-4-one is a heterocyclic compound featuring a quinazolinone core with an ethoxyphenyl substituent and a sulfanyl group at the 2-position. This structure imparts potential reactivity and binding affinity, making it a valuable intermediate in medicinal chemistry and pharmaceutical research. The ethoxy group enhances lipophilicity, while the sulfanyl moiety offers versatility for further functionalization. Its rigid quinazolinone scaffold may contribute to stability and selective interactions with biological targets. This compound is of interest for applications in drug discovery, particularly in the development of enzyme inhibitors or receptor modulators. Its synthetic utility and structural features make it a promising candidate for exploratory research in bioactive molecule design.
3-(2-Ethoxyphenyl)-2-sulfanyl-3,4-dihydroquinazolin-4-one structure
65141-61-9 structure
Product Name:3-(2-Ethoxyphenyl)-2-sulfanyl-3,4-dihydroquinazolin-4-one
CAS No:65141-61-9
MF:C16H14N2O2S
MW:298.359562397003
MDL:MFCD03152700
CID:524326
Update Time:2026-04-29

3-(2-Ethoxyphenyl)-2-sulfanyl-3,4-dihydroquinazolin-4-one Chemical and Physical Properties

Names and Identifiers

    • 4(1H)-Quinazolinone,3-(2-ethoxyphenyl)-2,3-dihydro-2-thioxo-
    • 3-(2-ETHOXY-PHENYL)-2-MERCAPTO-3H-QUINAZOLIN-4-ONE
    • 3-(2-ethoxyphenyl)-2-sulfanyl-3-hydroquinazolin-4-one
    • AC1M2I2D
    • AC1Q35L9
    • CTK5C2245
    • MolPort-000-869-318
    • Oprea1_868211
    • SBB038411
    • T0507-8836
    • 3-(2-Ethoxyphenyl)-2-sulfanyl-3,4-dihydroquinazolin-4-one
    • MDL: MFCD03152700
    • Inchi: InChI=1S/C16H14N2O2S/c1-2-20-14-10-6-5-9-13(14)18-15(19)11-7-3-4-8-12(11)17-16(18)21/h3-10H,2H2,1H3,(H,17,21)
    • InChI Key: OBNUCCXLLRXLAD-UHFFFAOYSA-N
    • SMILES: CCOC1=CC=CC=C1N2C(C3=CC=CC=C3NC2=S)=O

Computed Properties

  • Exact Mass: 298.07772
  • Monoisotopic Mass: 298.077598
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 21
  • Rotatable Bond Count: 3
  • Complexity: 415
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 73.7

Experimental Properties

  • Density: 1.36
  • Boiling Point: 460.5 °C at 760 mmHg
  • Flash Point: 232.3 °C
  • Refractive Index: 1.698
  • PSA: 41.57

3-(2-Ethoxyphenyl)-2-sulfanyl-3,4-dihydroquinazolin-4-one Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
TRC
E677893-50mg
3-(2-Ethoxyphenyl)-2-sulfanyl-3,4-dihydroquinazolin-4-one
65141-61-9
50mg
$ 50.00 2022-06-05
TRC
E677893-100mg
3-(2-Ethoxyphenyl)-2-sulfanyl-3,4-dihydroquinazolin-4-one
65141-61-9
100mg
$ 95.00 2022-06-05
TRC
E677893-500mg
3-(2-Ethoxyphenyl)-2-sulfanyl-3,4-dihydroquinazolin-4-one
65141-61-9
500mg
$ 320.00 2022-06-05
Enamine
EN300-34039-0.05g
3-(2-ethoxyphenyl)-2-sulfanyl-3,4-dihydroquinazolin-4-one
65141-61-9 95%
0.05g
$64.0 2023-02-14
Enamine
EN300-34039-0.1g
3-(2-ethoxyphenyl)-2-sulfanyl-3,4-dihydroquinazolin-4-one
65141-61-9 95%
0.1g
$66.0 2023-02-14
Enamine
EN300-34039-0.25g
3-(2-ethoxyphenyl)-2-sulfanyl-3,4-dihydroquinazolin-4-one
65141-61-9 95%
0.25g
$92.0 2023-02-14
Enamine
EN300-34039-0.5g
3-(2-ethoxyphenyl)-2-sulfanyl-3,4-dihydroquinazolin-4-one
65141-61-9 95%
0.5g
$175.0 2023-02-14
Enamine
EN300-34039-1.0g
3-(2-ethoxyphenyl)-2-sulfanyl-3,4-dihydroquinazolin-4-one
65141-61-9 95%
1.0g
$256.0 2023-02-14
Enamine
EN300-34039-2.5g
3-(2-ethoxyphenyl)-2-sulfanyl-3,4-dihydroquinazolin-4-one
65141-61-9 95%
2.5g
$503.0 2023-02-14
Enamine
EN300-34039-5.0g
3-(2-ethoxyphenyl)-2-sulfanyl-3,4-dihydroquinazolin-4-one
65141-61-9 95%
5.0g
$743.0 2023-02-14

Additional information on 3-(2-Ethoxyphenyl)-2-sulfanyl-3,4-dihydroquinazolin-4-one

Comprehensive Overview of 3-(2-Ethoxyphenyl)-2-Sulfanyl-3,4-Dihydroquinazolin-4-one (CAS No. 65141-61-9)

3-(2-Ethoxyphenyl)-2-sulfanyl-3,4-dihydroquinazolin-4-one (CAS No. 65141-61-9) is a structurally unique organic compound belonging to the quinazolinone family. This class of molecules has garnered significant attention in medicinal chemistry due to their diverse pharmacological profiles and potential applications in drug discovery. The compound's molecular framework combines a substituted phenyl ring with a sulfanyl group and a dihydroquinazolinone core, which together contribute to its distinct chemical reactivity and biological activity.

The structural features of 3-(2-Ethoxyphenyl)-2-sulfanyl-3,4-dihydroquinazolin-4-one include a 2-methoxyphenyl substituent at the 3-position of the quinazolinone ring system and a sulfur-containing moiety at the 2-position. These functional groups play critical roles in modulating intermolecular interactions with biological targets. Recent studies have highlighted the importance of sulfanyl groups in enhancing molecular flexibility and hydrogen bonding capabilities, which are essential for optimal receptor binding.

In terms of synthetic accessibility, the preparation of this compound typically involves multi-step reactions starting from substituted anilines or anthranilic acids. Modern synthetic strategies often employ transition-metal-catalyzed cross-coupling reactions to introduce specific substituents while maintaining high regioselectivity. The presence of both oxygen and sulfur heteroatoms in its structure presents unique challenges in synthetic optimization but also offers opportunities for developing novel derivatives with tailored properties.

The quinazolinone scaffold is well-established in pharmaceutical research as a privileged structure for kinase inhibitors. Recent advances in structural biology have revealed that compounds containing this core can adopt specific conformations that enable them to bind to ATP-binding sites in kinases such as EGFR (epidermal growth factor receptor) or VEGFR (vascular endothelial growth factor receptor). The ethoxyphenyl substitution pattern observed in this compound may influence its lipophilicity and metabolic stability—key parameters for drug-like properties.

Computational studies published in recent years have explored the molecular dynamics of similar quinazoline derivatives using density functional theory (DFT) calculations. These investigations suggest that the spatial arrangement of functional groups significantly affects electronic distribution across the molecule, which could impact its interaction with target proteins. For instance, the sulfanyl group may participate in both hydrophobic interactions and weak hydrogen bonding with amino acid residues within enzyme active sites.

From an analytical chemistry perspective, characterization techniques such as nuclear magnetic resonance (NMR) spectroscopy and mass spectrometry are essential for confirming the structure of 3-(2-Ethoxyphenyl)-2-sulfanyl-3,4-dihydroquinazolin-4-one. The distinct chemical shifts observed for protons adjacent to sulfur atoms provide valuable insights into conformational preferences and tautomerism phenomena that might occur under different experimental conditions.

In drug discovery pipelines, compounds containing quinazoline rings are frequently evaluated for their ability to modulate signaling pathways involved in cancer progression. Preclinical studies on related molecules have demonstrated promising antiproliferative effects against various cancer cell lines through mechanisms involving cell cycle arrest and apoptosis induction. The specific substitution pattern found in this compound may enhance its selectivity profile compared to earlier generations of quinazoline-based drugs.

Recent developments in combinatorial chemistry approaches have enabled researchers to generate large libraries of quinazoline derivatives by systematically varying substituents at different positions on the core scaffold. This strategy allows for systematic exploration of structure-activity relationships (SAR), which is crucial for optimizing therapeutic efficacy while minimizing off-target effects. The ethoxy group present here could be replaced with other electron-withdrawing or donating groups through established synthetic methodologies.

The physicochemical properties of this compound—including solubility characteristics and partition coefficients—are important considerations during formulation development stages. Advanced techniques such as high-throughput screening combined with machine learning algorithms now facilitate rapid assessment of these properties across multiple solvent systems, accelerating early-stage drug candidate selection processes.

In conclusion, 3-(2-Ethoxyphenyl)-2-sulfanyl-3,4-dihydroquinazolin-4-one represents an intriguing chemical entity within the broader context of heterocyclic chemistry research. Its unique structural features make it a valuable platform for developing next-generation pharmaceuticals targeting various disease indications where kinase inhibition plays a central role. Ongoing investigations continue to expand our understanding of how subtle structural modifications can lead to significant improvements in pharmacological performance.

Recommended suppliers
HANGZHOU BAIS CHEMICAL TECHNOLOGY CO., LTD.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
HANGZHOU BAIS CHEMICAL TECHNOLOGY CO., LTD.
Shanghai Joy Biotech Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Shanghai Joy Biotech Ltd
Shenzhen Yaoyuan R&D Center Co.,Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Shenzhen Yaoyuan R&D Center Co.,Ltd
Handan Zechi Trading Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Hubei Cuiyuan Biotechnology Co.,Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Hubei Cuiyuan Biotechnology Co.,Ltd